Cas no 4931-70-8 (n-Octyl L-2-pyrrolidone-5-carboxylate)

• Product Name: n-Octyl L-2-pyrrolidone-5-carboxylate
• CAS No: 4931-70-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD00236053
• CID: 85187
• PubChem ID: 107610
• Update Time: 2025-04-18

n-Octyl L-2-pyrrolidone-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• n-Octyl L-2-pyrrolidone-5-carboxylate
• n-Octyl (S)-2-pyrrolidinone-5-carboxylate
• n-Octyl L-pyroglutamate~L-Pyroglutamic acid n-octyl ester~(S)-2-Pyrrolidinone-5-carboxylic acid octyl ester
• 5-Oxo-L-proline octyl ester
• n-Octyl L-2-pyrrolidinone-5-carboxylate
• (S)-5-Oxopyrrolidine-2-carboxylic acid octyl ester
• 5-Carbooctyloxy-2-pyrrolidon
• 5-Pyrrolidon-(2)-carbonsaeureoctylester
• l-pyroglutamic acid n-octyl ester
• n-octyl l-pyroglutamate
• n-Octyl L-pyroglutamate~L-Pyroglutamic acid n-octyl ester~(S)-2-Pyrrolidinone-5-carboxylic acid octyl este
• octyl 5-oxo-L-prolinate
• octyl pyroglutamate
• Pyroglutamic acid octyl ester
• SCHEMBL1978841
• 4931-70-8
• AKOS025116981
• EINECS 225-569-4
• (S)-Octyl 5-oxopyrrolidine-2-carboxylate
• DTXSID20964211
• (S)-Octyl5-oxopyrrolidine-2-carboxylate
• octyl (2S)-5-oxopyrrolidine-2-carboxylate
• AS-64796
• Octyl 5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylate
• NS00044522
• SXDPDVGGPOQXTM-NSHDSACASA-N

• MDL： MFCD00236053
• Inchi： 1S/C13H23NO3/c1-2-3-4-5-6-7-10-17-13(16)11-8-9-12(15)14-11/h11H,2-10H2,1H3,(H,14,15)/t11-/m0/s1
• InChI Key： SXDPDVGGPOQXTM-NSHDSACASA-N
• SMILES： O(C([C@@H]1CCC(N1)=O)=O)CCCCCCCC
• BRN： 478315

Computed Properties

• Exact Mass: 241.16800
• Monoisotopic Mass: 241.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 1400.06
• Boiling Point: 140°C 0,06mm
• Flash Point: 140°C/0.06mm
• Refractive Index: 1.4720
• PSA: 55.40000
• LogP: 2.49750
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

n-Octyl L-2-pyrrolidone-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)